Cas no 4523-52-8 (N,N,4-trimethylnaphthalen-1-amine)

• Product Name: N,N,4-trimethylnaphthalen-1-amine
• CAS No: 4523-52-8
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 1095200
• PubChem ID: 20552459
• Update Time: 2025-06-10

N,N,4-trimethylnaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• N,N,4-trimethylnaphthalen-1-amine
• 4523-52-8
• SCHEMBL1755244

• Inchi： 1S/C13H15N/c1-10-8-9-13(14(2)3)12-7-5-4-6-11(10)12/h4-9H,1-3H3
• InChI Key： VFRROKGSCDTCBK-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 185.120449483g/mol
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N,N,4-trimethylnaphthalen-1-amine

Introduction to N,N,4-trimethylnaphthalen-1-amine (CAS No. 4523-52-8)

N,N,4-trimethylnaphthalen-1-amine, with the chemical formula C₁₃H₁₃N, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, identified by its CAS number 4523-52-8, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of three methyl groups at the 4-position of the naphthalene ring imparts distinct electronic and steric characteristics, making it a valuable intermediate in synthetic chemistry.

The compound belongs to the class of aromatic amines, which are widely studied for their role in medicinal chemistry. Specifically, N,N,4-trimethylnaphthalen-1-amine has been explored for its potential in the synthesis of biologically active molecules. Its naphthalene core provides a rigid aromatic framework, which can be modified further to create more complex structures with tailored biological activities. This feature makes it particularly interesting for researchers aiming to develop novel therapeutic agents.

In recent years, advancements in computational chemistry have enabled more precise predictions of the reactivity and properties of such compounds. Studies have shown that the electron-donating nature of the methyl groups enhances the nucleophilicity of the amine functionality, facilitating various coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are crucial for constructing carbon-carbon bonds, a fundamental step in drug molecule assembly.

One of the most promising applications of N,N,4-trimethylnaphthalen-1-amine is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often targeted in cancer therapy. By designing molecules that selectively inhibit specific kinases, researchers can modulate these pathways to treat various diseases. The structural motif of N,N,4-trimethylnaphthalen-1-amine provides a scaffold that can be modified to interact with kinase active sites effectively.

Recent research has highlighted its utility in creating small-molecule inhibitors that exhibit potent activity against certain types of cancer. For instance, derivatives of this compound have been investigated for their ability to disrupt tyrosine kinase signaling, which is frequently dysregulated in tumors. The methyl groups at the 4-position not only stabilize the molecule but also allow for further functionalization to improve binding affinity and selectivity.

The synthesis of N,N,4-trimethylnaphthalen-1-amine typically involves multi-step organic transformations starting from readily available naphthalene derivatives. One common approach involves Friedel-Crafts alkylation followed by selective amination. The choice of reagents and conditions is critical to achieving high yields and purity, as side reactions can easily compromise the desired product.

In addition to its pharmaceutical applications, N,N,4-trimethylnaphthalen-1-amine has shown potential in materials science. Its aromatic structure and electron-rich nature make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are exploring how modifications to this core structure can enhance charge transport properties, contributing to more efficient electronic devices.

The growing interest in green chemistry has also influenced the synthesis of N,N,4-trimethylnaphthalen-1-amine. Efforts are underway to develop more sustainable methods that minimize waste and reduce energy consumption. Catalytic processes and solvent-free reactions are being optimized to make the production of this compound more environmentally friendly while maintaining high efficiency.

From a regulatory perspective, ensuring the quality and consistency of N,N,4-trimethylnaphthalen-1-amine is paramount for industrial applications. Strict adherence to Good Manufacturing Practices (GMP) is essential when scaling up production for pharmaceutical use. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify purity and structural integrity.

The future prospects for N,N,4-trimethylnaphthalen-1-amine remain promising as research continues to uncover new applications and synthetic strategies. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to more effective drugs and advanced materials based on this versatile compound.